Cas no 1067-25-0 (n-Propyltrimethoxysilane)

• Product name: n-Propyltrimethoxysilane
• CAS No: 1067-25-0
• MF: C₆H₁₆O₃SI
• MW: 164.28
• MDL: MFCD00043026
• CID: 40607
• PubChem ID: 87577534

n-Propyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• n-Propyltrimethoxysilane
• Trimethoxy-n-propylsilane
• Trimethoxypropylsilane
• Propyltrimethoxy silane
• Trimethoxy(propyl)silane
• JH-N313
• n-Propyltrimethoxysilane (Trimethoxypropylsilane)
• CP0810
• Dynasylan PTMO
• trimethoxypropyl-silan
• TriMethoxy(propyl)sila
• Trimethoxysilylpropane
• Silane, trimethoxypropyl-
• Propyltrimethoxysilane
• P 810
• F71230
• T72C7N9XO2
• N 313
• SILAN 103
• FS-3835
• NCGC00248226-01
• FT-0633268
• EC 213-926-7
• MFCD00043026
• AY 43-203M
• KBM 3033
• CHEMBL3183202
• Z 6265
• NCGC00254853-01
• NS00042729
• T1801
• Trimethypropyltrimethoxysilane
• DTXSID6042494
• Tox21_300951
• UNII-T72C7N9XO2
• DYNASYLAN BSM
• JH-N 313
• propyl-trimethoxy-silane
• SCHEMBL35169
• propyl-trimethoxysilane
• 1067-25-0
• S14125
• Q27289754
• Trimethoxy(propyl)silane, 97%
• EINECS 213-926-7
• CAS-1067-25-0
• AKOS015901585
• DTXCID4022494
• DB-040702
• 3-(trimethoxysilyl)propyl
• DTXSID501348957
• PTMS cpd
• 1962942-06-8
• Silane, trimethoxypropyl
• nPropyltrimethoxysilane

• MDL： MFCD00043026
• Inchi： 1S/C6H16O3Si/c1-5-6-10(7-2,8-3)9-4/h5-6H2,1-4H3
• InChI Key： HQYALQRYBUJWDH-UHFFFAOYSA-N
• SMILES： CCC[Si](OC)(OC)OC
• BRN： 2070458

Computed Properties

• Exact Mass: 164.08700
• Monoisotopic Mass: 164.08687090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid.
• Density: 0.932 g/mL at 25 °C(lit.)
• Boiling Point: 142 °C(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.391(lit.)
• Water Partition Coefficient: Reacts with water.
• Stability/Shelf Life: Stable, but reacts with moisture. Flammable. Incompatible with strong oxidizing agents, acids, alcohols, bases, water.
• PSA: 27.69000
• LogP: 1.27450
• Vapor Pressure: 0.15 psi ( 20 °C)
• Solubility: Soluble in a variety of organic solvents
• Sensitiveness: Moisture Sensitive

n-Propyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Hazard Level：3
• HazardClass：3
• Risk Phrases：R10; R36/37/38
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Safety Term：3
• Packing Group：III

n-Propyltrimethoxysilane Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents